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Compound of Interest

Compound Name: 2-Methoxy-6-methylaniline

Cat. No.: B1630886 Get Quote

For Immediate Reference: Key Safety and Handling Information

This document provides crucial safety protocols and logistical plans for the handling and

disposal of 2-Methoxy-6-methylaniline (CAS No: 50868-73-0), a chemical widely used in

pharmaceutical research and development. Adherence to these guidelines is paramount to

ensure the safety of all laboratory personnel and to maintain a secure research environment.

Hazard Identification and Immediate Precautions
2-Methoxy-6-methylaniline is a hazardous substance that requires careful handling. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals designates it

with the following hazard classifications[1]:

Acute Toxicity (Oral, Dermal, Inhalation): Category 4 - Harmful if swallowed, in contact with

skin, or if inhaled.

Skin Corrosion/Irritation: Category 2 - Causes skin irritation.

Serious Eye Damage/Eye Irritation: Category 2 - Causes serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): Category 3 - May cause respiratory

irritation.

Some sources also indicate that this chemical is suspected of causing cancer. Therefore,

exposure should be minimized through strict adherence to the protocols outlined below.
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In case of exposure, follow these first-aid measures immediately:

After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.

After skin contact: Immediately wash off with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention if irritation persists.

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical

attention.

After ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory when handling 2-
Methoxy-6-methylaniline. The following table summarizes the required PPE.

PPE Category Specification

Eye and Face Protection Chemical safety goggles and a face shield.

Hand Protection

Chemical-resistant gloves (e.g., Nitrile rubber,

Neoprene). Inspect gloves for any damage

before use.

Body Protection

A chemical-resistant laboratory coat or

coveralls. For tasks with a higher risk of

splashing, a chemical-resistant apron should be

worn.

Respiratory Protection

A NIOSH-approved respirator with an organic

vapor cartridge and a particulate filter (type

ABEK) is required. Work should be conducted in

a well-ventilated area, preferably within a

chemical fume hood.
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Operational Plan: Step-by-Step Handling Procedure
This section provides a procedural workflow for the safe handling of 2-Methoxy-6-
methylaniline in a laboratory setting.

Preparation and Engineering Controls
Designated Area: All work with 2-Methoxy-6-methylaniline must be conducted in a

designated area, such as a chemical fume hood, to minimize inhalation exposure.

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and in good working order.

Spill Kit: A spill kit containing appropriate absorbent materials for aromatic amines should be

available in the immediate vicinity.

Donning of Personal Protective Equipment (PPE)
The following diagram illustrates the correct sequence for putting on PPE.

PPE Donning Sequence

Lab Coat Respirator Goggles Face Shield Gloves

Click to download full resolution via product page

Figure 1: Recommended sequence for donning Personal Protective Equipment.

Chemical Handling
Pre-weighing: If possible, purchase the chemical in pre-weighed amounts to avoid the need

for weighing and potential dust or vapor generation.

Weighing: If weighing is necessary, it must be performed inside a chemical fume hood. Use a

disposable weighing boat.
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Transfer: When transferring the chemical, use a spatula or other appropriate tools to avoid

direct contact. Keep containers closed when not in use.

Reactions: All reactions involving 2-Methoxy-6-methylaniline must be carried out in a

closed system or within a chemical fume hood.

Doffing of Personal Protective Equipment (PPE)
The removal of PPE should be done in a manner that prevents self-contamination.

PPE Doffing Sequence

Gloves Face Shield Goggles Lab Coat Respirator
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Figure 2: Recommended sequence for doffing Personal Protective Equipment.

Disposal Plan
Proper disposal of 2-Methoxy-6-methylaniline and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Solid Waste: All solid waste contaminated with 2-Methoxy-6-methylaniline, including used

gloves, weighing boats, and absorbent materials from spills, must be collected in a

designated, labeled, and sealed hazardous waste container.

Liquid Waste: Unused or waste solutions of 2-Methoxy-6-methylaniline must be collected in

a separate, clearly labeled, and sealed hazardous waste container. Do not mix with other

solvent waste unless compatible.

Disposal Methods
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The primary recommended method for the disposal of aromatic amine waste is incineration by

a licensed hazardous waste disposal company. Chemical treatment, such as oxidation with a

strong oxidizing agent like potassium permanganate in an acidic solution, may be a viable

alternative but should only be performed by trained personnel with a thorough understanding of

the reaction hazards.

The following flowchart outlines the disposal workflow.

Disposal Workflow for 2-Methoxy-6-methylaniline

Handling Complete

Segregate Waste

Solid Waste Container Liquid Waste Container

Label and Seal

Store in Designated Area

Arrange for Professional Disposal
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Figure 3: Step-by-step workflow for the disposal of 2-Methoxy-6-methylaniline waste.
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Quantitative Data Summary
The following tables provide a summary of the known physical, chemical, and hazard

information for 2-Methoxy-6-methylaniline.

Table 1: Physical and Chemical Properties

Property Value

CAS Number 50868-73-0

Molecular Formula C₈H₁₁NO

Molecular Weight 137.18 g/mol

Appearance Solid

Melting Point 26-29 °C

Boiling Point 62 °C at 0.15 mmHg

Flash Point 113 °C (235.4 °F) - closed cup

Table 2: GHS Hazard Classification

Hazard Class Category

Acute Toxicity, Oral 4

Acute Toxicity, Dermal 4

Acute Toxicity, Inhalation 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Specific Target Organ Toxicity — Single

Exposure
3

Note: Specific LD50 and LC50 values for 2-Methoxy-6-methylaniline are not readily available

in the consulted resources.
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By implementing these safety and handling procedures, researchers can significantly mitigate

the risks associated with 2-Methoxy-6-methylaniline, fostering a secure and productive

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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